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Compound of Interest

Compound Name: 2-Cyclopropylethanol

Cat. No.: B145733

An In-depth Technical Guide to the Safety and Handling of 2-Cyclopropylethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Cyclopropylethanol
(CAS No. 2566-44-1), a key reagent in various chemical syntheses. Adherence to these
guidelines is crucial for ensuring laboratory safety and minimizing risk during its use in research
and development.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Cyclopropylethanol is presented
below. This data is essential for the proper design of experiments and for understanding its
behavior under various laboratory conditions.
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Property Value Reference(s)
CAS Number 2566-44-1 [1112]
Molecular Formula CsH100 [1][2]
Molecular Weight 86.13 g/mol [11[3]
Appearance Clear, colorless liquid/oll [4115]
Boiling Point 137-138 °C at 760 mmHg [41[5]
Flash Point 47 °C (117 °F) [4][5]
Density 0.975 - 1.0 g/cm3 5176]

(Predicted/Approximate)

Water Solubility

Miscible

[5](6]

Storage Temperature

Room temperature; some

suppliers recommend -20°C

for long-term storage

[2][5]

Hazard Identification and Classification

2-Cyclopropylethanol is classified as a hazardous substance. The following table summarizes

its classification according to the Globally Harmonized System (GHS) and the corresponding

hazard statements.
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. Hazard
Hazard GHS . Signal Reference(s
Pictogram Statement(s
Class Category Word )
H226:
Flammable Flammable
o Category 3 GHS02 Danger o [3][4][6]
Liquids liquid and
vapor
H302:
Acute
o Category 4 GHSO07 Warning Harmful if [1]
Toxicity, Oral
swallowed
Skin H315:
Corrosion/Irrit  Category 2 GHSO07 Warning Causes skin [3][6]
ation irritation
_ H319:
Serious Eye
] Causes
Damage/Eye Category 2A GHSO07 Warning ] [1][3][6]
o serious eye
Irritation L
irritation
Specific
H335: May
Target Organ
o . cause
Toxicity Category 3 GHSO07 Warning ) [3][6]
. respiratory
(Single L
Irritation
Exposure)

Toxicological Information

While comprehensive toxicological properties have not been thoroughly investigated, the GHS
classification provides a framework for understanding the acute toxicity of 2-
Cyclopropylethanol.[1]
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Toxicological Endpoint &
Exposure Route Hazard Classification Value Range (Based on
GHS Classification)

LDso: > 300 mg/kg and < 2000

Oral Acute Toxicity, Category 4
mg/kg (Rat)

_ May cause respiratory _
Inhalation T Data not available.
irritation.

Dermal Causes skin irritation. Data not available.

Note: No specific LDso value for 2-Cyclopropylethanol has been published. The value range
provided is based on the criteria for GHS Acute Toxicity Category 4.

Experimental Protocols for Hazard Determination

The hazard classifications listed above are typically determined using standardized testing
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD). Below are summaries of the likely methodologies used.

Acute Oral Toxicity (OECD Guideline 423 - Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity of a substance, leading to its
classification.

e Principle: It is a stepwise procedure using a small number of animals (typically rats) per step.
The outcome of one step determines the dose for the next. The method aims to classify the
chemical into a defined toxicity class based on the observed mortality.[4][7]

o Methodology:
o Animal Model: Healthy, young adult rats of a single sex (typically females) are used.[4]

o Dosing: The test substance is administered in a single oral dose via gavage. Dosing
begins with a predetermined level based on available information (e.g., 300 mg/kg or 2000

mg/kg).[8]
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o Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, and behavior), and body weight changes for at least 14 days.[8]

o Procedure: The test proceeds in a stepwise manner. If mortality is observed at a certain
dose, the test is repeated with a lower dose. If no mortality is seen, a higher dose may be
used. The number of animals affected at specific dose levels determines the final GHS
classification.[7]

Acute Dermal Irritation (OECD Guideline 404)

This guideline assesses the potential of a substance to cause reversible inflammatory changes
to the skin.

e Principle: The substance is applied in a single dose to a small area of the skin of an
experimental animal (albino rabbit). The resulting skin reaction is evaluated at specific
intervals.[3][9]

o Methodology:

o

Animal Model: Healthy, young adult albino rabbits are typically used.[9][10]

o Application: Approximately 0.5 mL of the liquid substance is applied to a small patch of
shaved skin (about 6 cm?2). The area is covered with a gauze patch for a 4-hour exposure
period.[11]

o Observation: After the exposure period, the patch is removed, and the skin is cleaned.
Skin reactions (erythema and edema) are graded at 1, 24, 48, and 72 hours after patch
removal. Observations may continue for up to 14 days to assess the reversibility of the
effects.[11]

o Classification: The substance is classified as a skin irritant based on the mean scores for
erythema and edema.[9]

Acute Eye Irritation (OECD Guideline 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.
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e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal (albino rabbit), with the other eye serving as a control.[12][13]

o Methodology:
o Animal Model: Healthy, adult albino rabbits are used.[12]

o Application: A single dose (typically 0.1 mL for liquids) is instilled into the lower conjunctival
sac of one eye. The eyelids are held together for a brief period.[5]

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
application. The cornea (opacity), iris, and conjunctiva (redness and swelling) are scored.
Observations may continue for up to 21 days to determine the reversibility of any damage.
[12][13]

o Classification: The substance is classified based on the severity and reversibility of the
ocular lesions observed.[5]

Safe Handling and Storage

A systematic approach to handling hazardous chemicals is essential. The following diagram
illustrates the logical workflow for ensuring safety when working with 2-Cyclopropylethanol.
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Caption: Logical workflow for the safe handling of 2-Cyclopropylethanol.
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Precautions for Safe Handling

o Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood.

[1]

» Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing. Do not breathe

vapors or mist.[1]

e Hygienic Practices: Wash hands thoroughly after handling and before breaks. Do not eat,
drink, or smoke in the work area.[10]

« Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition. Use
non-sparking tools and take precautionary measures against static discharge.[7][10]

Conditions for Safe Storage

o Container: Keep the container tightly closed and store in a dry, well-ventilated place.[10]

» Incompatibilities: Keep away from heat and sources of ignition.[10]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 2-Cyclopropylethanol.
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Protection Type

Specification Reference(s)

Wear chemical safety glasses

with side-shields conforming to

Eye/Face [1]
EN166 or NIOSH-approved
safety goggles.
Handle with chemical-resistant
gloves (e.g., nitrile). Inspect
Skin gloves prior to use. Wear an [11[7]

impervious lab coat or clothing

to prevent skin exposure.

Respiratory

For nuisance exposures, a

P95 (US) or P1 (EU) respirator

may be used. For higher-level
protection or in case of o
insufficient ventilation, use an
approved respirator with

organic vapor cartridges (e.g.,

ABEK-P2).

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure Reference(s)

Move the person to fresh air. If
breathing is difficult or has

Inhalation stopped, provide artificial [1][14]
respiration. Seek immediate

medical attention.

Immediately wash the affected
area with soap and plenty of
_ water for at least 15 minutes.
Skin Contact _ [1][14]
Remove contaminated
clothing. Consult a physician if

irritation persists.

Immediately rinse thoroughly
with plenty of water for at least
15 minutes, holding the eyelids
Eye Contact [1][14]
open. Remove contact lenses
if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Ingestion Rinse mouth with water and [1]
seek immediate medical
attention. Show the Safety
Data Sheet to the doctor.

Fire Fighting Measures

2-Cyclopropylethanol is a flammable liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

e Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[7]
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e Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back. Containers may explode when heated.[7][15]

o Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective
gear. Use water spray to cool unopened containers.[7]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors and contact with the substance. Wear
appropriate personal protective equipment.[1]

» Environmental Precautions: Prevent the product from entering drains or waterways.[1]

o Containment and Cleaning: Soak up the spill with an inert absorbent material (e.g., sand,
vermiculite). Place the material in a suitable, closed container for disposal.[1]

Disposal Considerations

e Product: Dispose of this material and its container through a licensed professional waste
disposal service. Do not allow it to enter the sewage system. Burn in a chemical incinerator
equipped with an afterburner and scrubber.[1]

o Contaminated Packaging: Dispose of as unused product in accordance with local, state, and
federal regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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